Cas no 637022-68-5 (1H-Pyrazole, 4-chloro-3-propyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 4-chloro-3-propyl-5-(trifluoromethyl)-
• CAS No: 637022-68-5
• MF: C₇H₈ClF₃N₂
• MW: 212.600030899048
• CID: 1656836
• Update Time: 2024-09-12

1H-Pyrazole, 4-chloro-3-propyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-chloro-3-propyl-5-(trifluoromethyl)-

• Inchi： 1S/C7H8ClF3N2/c1-2-3-4-5(8)6(13-12-4)7(9,10)11/h2-3H2,1H3,(H,12,13)
• InChI Key： AXFZQBHZKSJNSJ-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=C(Cl)C(CCC)=N1

Computed Properties

• Exact Mass: 212.03294

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 245.1±35.0 °C(Predicted)
• PSA: 28.68
• pka: 9.75±0.50(Predicted)